N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-[1,1'-biphenyl]-4-carboxamide

• IUPAC Name: N-[2-[6-methylsulfanyl-4-(propan-2-ylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-4-phenylbenzamide
• InChI: InChI=1S/C24H26N6OS/c1-16(2)27-21-20-15-26-30(22(20)29-24(28-21)32-3)14-13-25-23(31)19-11-9-18(10-12-19)17-7-5-4-6-8-17/h4-12,15-16H,13-14H2,1-3H3,(H,25,31)(H,27,28,29)
• InChI Key: VRLFPYAEXNMJQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=C2C=NN(C2=NC(=N1)SC)CCNC(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C24H26N6OS
• Molecular Weight: 446.6 g/mol
• CAS No.: 941941-63-5

Description

N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-[1,1'-biphenyl]-4-carboxamide is a useful research compound. Its molecular formula is C24H26N6OS and its molecular weight is 446.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Research has shown the development and evaluation of novel pyrazolopyrimidines derivatives, emphasizing their significance in therapeutic applications. These compounds are synthesized through a variety of chemical reactions, showcasing the versatility and adaptability of pyrazolopyrimidine chemistry in creating potent molecules for biological testing. For instance, the study by Rahmouni et al. (2016) highlights the synthesis of 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones and their evaluation as anticancer and anti-5-lipoxygenase agents, demonstrating promising activity against certain cancer cell lines and enzymes involved in inflammation (Rahmouni et al., 2016).

Anticancer Activities

The anticancer activities of pyrazolopyrimidines are of particular interest, with several studies focusing on their potential to inhibit tumor growth. For example, Hassan et al. (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and their pyrazolo[1,5-a]pyrimidine derivatives, evaluating their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. These studies provide a foundation for further investigation into pyrazolopyrimidines as anticancer agents (Hassan et al., 2014).